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Photodiode Performance Parameters

The table below summarizes key parameters and formulas essential for understanding and evaluating

photodiode performance [1] [2] [3].

Parameter Description & Formula

| Responsivity (R) | Ratio of photocurrent output ((I_{ph})) to incident optical power (P). Measured in A/W

[1] [2] [3]. ( R = I_{ph} / P ) | | Quantum Efficiency (η) | Fraction of incident photons that generate an

electron-hole pair contributing to photocurrent [2] [3]. ( η = (I_{ph} \cdot h \cdot c) / (q \cdot P \cdot λ) ) | |

Dark Current ((I_{dark})) | Leakage current that flows through the photodiode in the absence of light. A

lower value is critical for a higher signal-to-noise ratio [4] [5]. |

Experimental Protocol: Metal Halide Perovskite
Photodiode

While not specific to an organic device with 22 mA/W responsivity, the following protocol from a recent

study on a solution-processed perovskite photodetector illustrates the structure of a detailed methodology.

Perovskites share similarities with organic semiconductors in their processability and potential for novel

device architectures [5].
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Device Architecture & Fabrication Workflow:

The experimental workflow for creating the photodiode involves sequential deposition of layers on a

prepared substrate. The following diagram outlines the key steps.

Start: Glass/ITO Substrate
(Cleaning)

Layer 1: HTL Deposition
Spin-coat PEDOT:PSS

Layer 2: Active Layer Deposition
Spin-coat Perovskite (MHP)

e.g., Methylammonium Lead Triiodide

Layer 3: ETL Deposition
Spin-coat PC61BM

Layer 4: Interlayer Deposition
Spin-coat ZnO:PFN Hybrid

Layer 5: Electrode Deposition
Thermal Evaporation of Al

End: Characterization
(J-V, Noise, Speed)

Click to download full resolution via product page

Detailed Methodology [5]:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s1515119?utm_src=pdf-body-img
https://pubs.rsc.org/en/content/articlehtml/2025/el/d5el00043b
https://www.smolecule.com/products/s1515119?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Substrate Preparation: Begin with glass substrates pre-coated with Indium-doped Tin Oxide (ITO).

Clean the substrates thoroughly to remove organic and particulate contaminants.
Hole Transport Layer (HTL) Deposition: Spin-coat a layer of PEDOT:PSS onto the ITO surface.

This layer serves as the hole-injecting contact.
Active Layer Deposition: Spin-coat the metal halide perovskite (MHP) solution (e.g.,

methylammonium lead triiodide) to form the light-absorbing layer.
Electron Transport Layer (ETL) Deposition:

Deposit a layer of phenyl-C61-butyric acid methyl ester (PC61BM) on the perovskite layer.
Deposit the key hybrid interlayer by spin-coating a blended solution of Zinc Oxide (ZnO)

nanoparticles and the polymer PFN. This ZnO:PFN interlayer is crucial for improving charge
extraction, reducing dark current, and enhancing stability.

Top Electrode Deposition: Finally, deposit an Aluminum (Al) cathode through thermal evaporation
under high vacuum.

Characterization:
Current Density-Voltage (J-V) Measurements: Measure the current density versus applied

voltage in the dark and under illumination to determine key parameters like dark current density
and responsivity.

Noise Measurement: Characterize the current noise spectral density to calculate the specific
detectivity (D*).

Frequency Response: Measure the -3 dB cutoff frequency (f₋₃dB) to determine the response
speed.

Strategies for Performance Optimization

The following approaches, gleaned from the search results, are critical for optimizing photodiode

responsivity and speed.

Interlayer Engineering: The use of a mixed metal-oxide:polymer interlayer (e.g., ZnO:PFN)
demonstrates a viable strategy to simultaneously improve charge extraction (speed), reduce dark
current (noise), and enhance device stability [5].

Light Trapping: For longer wavelengths where absorption is weak, incorporating light-trapping
structures like rear-side diffuse reflectors can significantly enhance the effective optical path length

and responsivity without increasing the physical thickness of the device, which degrades speed [6].
Device Geometry: Reducing the active area of the photodiode decreases its capacitance, which is a

primary factor limiting the response speed and cutoff frequency [5].

Suggestions for Further Research
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Given the lack of direct information on your specific topic, I suggest the following paths to find the detailed

data you need:

Refine Your Search: Use more specific terms like "OPD responsivity 22 mA/W" or the names of
specific organic semiconductor materials (e.g., P3HT:PCBM, PCDTBT) in academic databases like

Google Scholar, IEEE Xplore, and ACS Publications.
Consult Specialized Literature: Look for recent review articles on "organic photodiodes" or "organic

photodetectors," which often summarize performance metrics from multiple studies, including
responsivity values.

Explore Manufacturer Datasheets: Check the websites of manufacturers specializing in organic or
printed electronics, as they often provide detailed application notes and datasheets for their

photodetector products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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